Cas no 65709-35-5 (4-piperazin-2-yl-benzonitrile)

4-piperazin-2-yl-benzonitrile structure
4-piperazin-2-yl-benzonitrile structure
Product Name:4-piperazin-2-yl-benzonitrile
CAS No:65709-35-5
MF:C11H13N3
MW:187.241021871567
CID:962379
PubChem ID:4625394
Update Time:2025-04-19

4-piperazin-2-yl-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-piperazin-2-yl-benzonitrile
    • 2-(4-CYANOPHENYL)PIPERAZINE
    • 4-(2-piperazinyl)Benzonitrile
    • 4-piperazin-2-ylbenzonitrile,dihydrochloride
    • 4-piperazin-2-ylbenzenecarbonitrile dihydrochloride
    • AKOS015911094
    • SCHEMBL9786135
    • A835199
    • XIBWDDFMRMJKHQ-UHFFFAOYSA-N
    • (RS)-2-(4-cyanophenyl)piperazine
    • DB-073653
    • 65709-35-5
    • 4-(PIPERAZIN-2-YL)BENZONITRILE
    • Benzonitrile, 4-(2-piperazinyl)-
    • Inchi： 1S/C11H13N3/c12-7-9-1-3-10(4-2-9)11-8-13-5-6-14-11/h1-4,11,13-14H,5-6,8H2
    • InChI Key： XIBWDDFMRMJKHQ-UHFFFAOYSA-N
    • SMILES： N1CCNCC1C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 187.11100
  • Monoisotopic Mass: 187.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.8A^2
  • XLogP3: 0.4

Experimental Properties

  • Boiling Point: 419.7°C at 760 mmHg
  • Flash Point: 207.6°C
  • PSA: 47.85000
  • LogP: 1.44978

4-piperazin-2-yl-benzonitrile Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-piperazin-2-yl-benzonitrile Related Literature

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